Cas no 36542-71-9 (Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI))

• Product Name: Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI)
• CAS No: 36542-71-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 309109
• Update Time: 2024-01-27

Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI)
• (((Dibromo-o-tolyl)oxy)methyl)oxirane
• 2-[(3,4-dibromo-2-methylphenoxy)methyl]oxirane
• Oxirane, ((dibromo-2-methylphenoxy)methyl)-
• 2-[Dibromo(2-methylphenoxy)methyl]oxirane
• [[(dibromo-o-tolyl)oxy]methyl]oxirane

• Inchi： 1S/C10H12O3/c1-11-9-4-2-3-5-10(9)13-7-8-6-12-8/h2-5,8H,6-7H2,1H3/t8-/m0/s1
• InChI Key： RJNVSQLNEALZLC-QMMMGPOBSA-N
• SMILES： O1C[C@H]1COC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 319.9047
• Monoisotopic Mass: 319.904755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.8

Experimental Properties

• Density: 1.817
• Boiling Point: 365.4°Cat760mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.595
• PSA: 21.76